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Compound of Interest

Compound Name: Fluorescein-12-dATP

Cat. No.: B10827459

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescein-12-
deoxyadenosine triphosphate (Fluorescein-12-dATP), a crucial fluorescently labeled
nucleotide analog. This document details its chemical structure, physicochemical properties,
and its wide-ranging applications in molecular biology and cellular analysis. Detailed
experimental protocols and workflow visualizations are provided to facilitate its effective
implementation in research and development.

Core Chemical and Physical Properties

Fluorescein-12-dATP is a derivative of deoxyadenosine triphosphate (dATP) that incorporates
a fluorescein fluorophore attached via a 12-atom linker. This modification allows for the
enzymatic incorporation of the fluorescent label into DNA, enabling the detection and analysis
of nucleic acids.

Chemical Structure and Identifiers

The fundamental chemical information for Fluorescein-12-dATP is summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10827459?utm_src=pdf-interest
https://www.benchchem.com/product/b10827459?utm_src=pdf-body
https://www.benchchem.com/product/b10827459?utm_src=pdf-body
https://www.benchchem.com/product/b10827459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
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hydroxy-5-
(((hydroxy((hydroxy(phosphonooxy)phosphoryl)
IUPAC Name oxy)phosphoryl)oxy)methyl)tetrahydrofuran-2-

yI)-7H-pyrrolo[2,3-d]pyrimidin-5-yl)prop-2-yn-1-
yl)amino)-6-oxohexyl)carbamoyl)-2-(6-hydroxy-

3-0x0-3H-xanthen-9-yl)benzoic acid

SMILES String

0=C(CCCCCNC(C1=CC=C(C(0)=0)C(C2=C(C
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INChl Key

PQEAESNEXFDRIG-VZIJTURQYSA-N[1]

Molecular Formula

C41H41N6019P3[1]

Physicochemical and Spectroscopic Data

The key quantitative properties of Fluorescein-12-dATP are presented in the following table
for easy reference.

Property Value Reference
Molecular Weight 1014.7 g/mol [1]
Excitation Maximum (Aex) 498 nm [1]
Emission Maximum (Aem) 517 nm [1]

Extinction Coefficient (g)

83,000 L-mol~t.cm~! at 492 nm
(in Tris-HCI, pH 7.5)

Quantum Yield (®)

0.79-0.95

Purity >95% (HPLC)
Solubility Water
Storage -20°C, protected from light
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Applications in Molecular Biology and Drug
Development

Fluorescein-12-dATP is a versatile tool for non-radioactive labeling of DNA. Its ability to be
incorporated by various DNA polymerases makes it suitable for a wide array of applications.

Key Applications at a Glance

* DNA Sequencing: As a fluorescently labeled terminator or internal nucleotide.
o Polymerase Chain Reaction (PCR): For the generation of fluorescently labeled DNA probes.

o Fluorescence in situ Hybridization (FISH): As a probe for detecting specific DNA sequences
in cells and tissues.

e 3-End Labeling: For labeling the 3' termini of DNA fragments.
e Nick Translation and Random Priming: For generating labeled DNA probes.

* DNA-Protein Interaction Studies: For visualizing and quantifying interactions.

Single-Molecule Imaging: For tracking individual DNA molecules and replication events.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing Fluorescein-12-
dATP.

Enzymatic Incorporation of Fluorescein-12-dATP into
DNA

The following diagram illustrates the general workflow for incorporating Fluorescein-12-dATP
into a DNA strand using a DNA polymerase.
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General Workflow for Enzymatic Incorporation of Fluorescein-12-dATP

Reactants

DNA Polymerase

\

Fluorescein-12-dATP —
Process Products & Purification
Prepare Reaction Mixture Incubate at Optimal Temperature Fluorescently Labeled DNA Purify Labeled DNA
dATP, dCTP, dGTP, dTTP

DNA Template/Primer

Click to download full resolution via product page

Enzymatic incorporation of Fluorescein-12-dATP into DNA.

Protocol for 3'-End Labeling using Terminal
deoxynucleotidyl Transferase (TdT)

This protocol describes the addition of Fluorescein-12-dATP to the 3'-hydroxyl terminus of a

DNA molecule.

Materials:

+ DNA fragment (10-50 pmol)

+ Terminal deoxynucleotidyl Transferase (TdT)

¢ 5x TdT Reaction Buffer
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Fluorescein-12-dATP (1 mM stock)

Nuclease-free water

0.5 M EDTA, pH 8.0

Spin column for purification

Procedure:

 In a microcentrifuge tube on ice, combine the following:

o DNA fragment: 10-50 pmol

o 5x TdT Reaction Buffer: 10 pL

o Fluorescein-12-dATP (1 mM): 1 pL

o Terminal deoxynucleotidyl Transferase (20 U/uL): 1 uL

o Nuclease-free water to a final volume of 50 uL

» Mix gently by pipetting and briefly centrifuge.

e |ncubate the reaction at 37°C for 1-2 hours.

o Stop the reaction by adding 5 pL of 0.5 M EDTA, pH 8.0.

» Purify the labeled DNA from unincorporated nucleotides using a spin column according to
the manufacturer's instructions.

o Store the labeled probe at -20°C, protected from light.
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Workflow for 3'-End Labeling with TdT

Start: DNA Fragment

1. Combine Reactants
Prepare Reaction Mix
(DNA, TdT, Buffer, F-12-dATP)

2. Enzymatic Reaction

Incubate at 37°C

3. Terminate

Stop Reaction with EDTA

4. Remove Unincorporated Nucleotides

Purify with Spin Column

End: Labeled DNA Probe
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Principle of Fluorescence in situ Hybridization (FISH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fluorescein-12-dATP: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827459#fluorescein-12-datp-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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